Cas no 1589546-68-8 (1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1))

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1)
• CAS No: 1589546-68-8
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 6003278
• PubChem ID: 137943353
• Update Time: 2025-07-18

1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1)
• EN300-6746513
• Methyl 5-piperidin-4-yl-1H-pyrazole-3-carboxylate;hydrochloride
• Z3531702568
• 1589546-68-8
• methyl 5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride

• Inchi： 1S/C10H15N3O2.ClH/c1-15-10(14)9-6-8(12-13-9)7-2-4-11-5-3-7;/h6-7,11H,2-5H2,1H3,(H,12,13);1H
• InChI Key： DLLSFXDGJYCJOB-UHFFFAOYSA-N
• SMILES： C(C1=NNC(C2CCNCC2)=C1)(=O)OC.Cl

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1)

Introduction to 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) (CAS No. 1589546-68-8)

1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) (CAS No. 1589546-68-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a piperidine ring and a methyl ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) is defined by its molecular formula C₁₂H₁₇N₃O₂·HCl. The presence of the pyrazole ring and the piperidine moiety imparts specific pharmacological properties to this compound. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic effects. The piperidine ring, on the other hand, is often associated with central nervous system (CNS) activity and can modulate various neurotransmitter systems.

Recent Research Findings

In recent years, several studies have explored the potential therapeutic applications of 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1). One notable area of research has been its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an analgesic agent. Research conducted at the University of California in 2023 demonstrated that 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying this effect involves the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

Clinical Trials and Safety Profile

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1). Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects. Common adverse reactions reported include mild gastrointestinal discomfort and dizziness. These findings suggest that further clinical development is warranted.

The safety profile of this compound is further supported by in vitro and in vivo toxicology studies. These studies have demonstrated that 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. Additionally, it has been shown to have a favorable pharmacokinetic profile with good oral bioavailability and a long half-life.

Synthesis and Chemical Properties

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a suitable pyrazole derivative with a piperidine-containing reagent followed by esterification with methanol under acidic conditions. The final step involves the formation of the hydrochloride salt to improve solubility and stability.

The physical properties of this compound include a melting point range of 200-205°C and a solubility in water that is dependent on pH. It is generally more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various pharmaceutical formulations including tablets, capsules, and injectable solutions.

Potential Applications in Drug Development

The unique combination of structural features in 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) makes it an attractive candidate for drug development across multiple therapeutic areas. Its anti-inflammatory properties position it as a potential treatment for chronic inflammatory conditions. The analgesic effects suggest its utility in managing pain associated with various medical conditions.

Beyond these applications, there is growing interest in exploring its potential as a neuroprotective agent. Preclinical studies have shown that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect may involve the modulation of oxidative stress and inflammation pathways.

Conclusion

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1) (CAS No. 1589546-68-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from ongoing clinical trials and preclinical studies, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating various medical conditions.